Cas no 845297-01-0 (3-Bromo-2-(p-methylphenyl)imidazo[1,2-a]pyrimidine)
845297-01-0 structure
Product Name:3-Bromo-2-(p-methylphenyl)imidazo[1,2-a]pyrimidine
CAS No:845297-01-0
MF:C13H10BrN3
MW:288.142601490021
CID:2619763
Update Time:2023-08-07
3-Bromo-2-(p-methylphenyl)imidazo[1,2-a]pyrimidine Chemical and Physical Properties
Names and Identifiers
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- 3-bromo-2-(p-methylphenyl)imidazo[1,2-a]pyrimidine
- 3-Bromo-2-(p-methylphenyl)imidazo[1,2-a]pyrimidine
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- Inchi: 1S/C13H10BrN3/c1-9-3-5-10(6-4-9)11-12(14)17-8-2-7-15-13(17)16-11/h2-8H,1H3
- InChI Key: ASYKOYNBRLHNSP-UHFFFAOYSA-N
- SMILES: BrC1=C(C2C=CC(C)=CC=2)N=C2N=CC=CN12
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 265
- Topological Polar Surface Area: 30.2
3-Bromo-2-(p-methylphenyl)imidazo[1,2-a]pyrimidine Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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